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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene

Cat. No.: B093181 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for the proper use of 1,3-Dimethoxybenzene, including detailed operational and

disposal plans.

Chemical Overview and Hazards

1,3-Dimethoxybenzene is a colorless liquid that is combustible and can cause irritation to the

eyes, skin, and respiratory tract.[1] It may also lead to central nervous system depression.[1]

The toxicological properties of this chemical have not been fully investigated, warranting

cautious handling.[1]

Hazard Identification
Hazard Description

Physical State Colorless liquid[1]

Health Hazards

Causes eye, skin, and respiratory tract irritation.

[1] May cause central nervous system

depression.

Fire Hazards Combustible liquid and vapor.

Incompatibilities Strong oxidizing agents.
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Physical and Chemical Properties
Property Value

Molecular Formula C8H10O2

Molecular Weight 138.16 g/mol

Boiling Point 217-218°C

Melting Point -52°C

Flash Point 87°C (188.6°F)

Relative Density 1.065

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 1,3-Dimethoxybenzene:

PPE Category Specific Requirements

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection

Wear appropriate protective gloves (e.g., Nitrile

rubber, Neoprene) and chemical-resistant

clothing to prevent skin exposure.

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant respirator use.

Operational and Disposal Plans
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A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Handling and Storage Protocol
Ventilation: Always use 1,3-Dimethoxybenzene in a well-ventilated area or a chemical fume

hood.

Grounding: Keep the container tightly closed and away from heat, sparks, and open flames.

Personal Hygiene: Wash thoroughly after handling. Remove and wash contaminated clothing

before reuse. Do not eat, drink, or smoke in the handling area.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

containers securely sealed.

Spill Response
In the event of a spill, immediate and appropriate action is necessary to prevent further

hazards.

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.

Collection: Use a spark-proof tool to collect the absorbed material and place it into a suitable

container for disposal.

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Proper disposal of 1,3-Dimethoxybenzene and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste according to US EPA guidelines in 40 CFR 261.3.
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Regulatory Compliance: Adhere to all federal, state, and local hazardous waste regulations

for complete and accurate classification and disposal.

Container Disposal: Do not reuse empty containers as they may retain product residue.

Dispose of them as unused products.

Emergency First Aid Procedures
Immediate first aid can significantly mitigate the effects of accidental exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Wash clothing before reuse. Seek

medical attention.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Workflow for Handling 1,3-Dimethoxybenzene
The following diagram outlines the standard operating procedure for handling 1,3-
Dimethoxybenzene from initial preparation to final disposal.
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Caption: Workflow for handling 1,3-Dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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